2-(4-Fluoro-3-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 2-fluoro-5-(2-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H11FO3/c1-18-14(17)11-8-9(6-7-12(11)15)10-4-2-3-5-13(10)16/h2-8,16H,1H3
• InChI Key: MSFDSOAPFHADDI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC=CC=C2O)F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID90683588
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261984-60-4

Description

2-(4-Fluoro-3-methoxycarbonylphenyl)phenol, 95% (hereafter referred to as 4-FMC) is a fluorinated phenol compound that is used in a variety of scientific research applications. It has been studied for its potential use in the synthesis of a range of compounds, as well as its biochemical and physiological effects.

Scientific Research Applications

4-FMC has a range of scientific research applications. It has been studied for its potential use as a starting material in the synthesis of a range of compounds, including drugs, dyes, and perfumes. It has also been studied for its potential use as a catalyst in organic synthesis, as well as its potential use in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 4-FMC is not fully understood. It is believed to interact with a range of biological targets, including proteins, enzymes, and other molecules. It is thought to modulate the activity of these targets, resulting in changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMC are not fully understood. However, it is believed to interact with a range of biological targets, resulting in changes in biochemical and physiological processes. For example, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, resulting in increased drug levels in the body. It has also been shown to have an effect on the regulation of gene expression, resulting in changes in gene expression levels.

Advantages and Limitations for Lab Experiments

4-FMC has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and its synthesis can be easily scaled up for larger experiments. It is also relatively stable, and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. It is a relatively new compound, and its effects are not fully understood. Additionally, its toxicity has not been fully characterized, and its use should be done with caution.

Future Directions

There are a number of potential future directions for 4-FMC research. Further studies could be conducted to better characterize its biochemical and physiological effects, as well as its toxicity. Additionally, further studies could be conducted to explore its potential use as a starting material in the synthesis of a range of compounds, as well as its potential use as a catalyst in organic synthesis. Finally, further studies could be conducted to explore its potential use in the synthesis of polymers and other materials.

Synthesis Methods

4-FMC can be synthesized by a range of methods. One common method is the reaction of 4-fluorophenol and 3-methoxycarbonylbenzaldehyde in the presence of a catalytic amount of acetic acid. This reaction is typically conducted in a solvent such as ethanol, and yields 4-FMC as a white solid product. The yield of this reaction can be increased by the addition of a base such as sodium carbonate.